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Compound of Interest

8-Fluoroisoquinoline-5-
Compound Name:
sulfonamide

Cat. No. 82933160

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of isoquinoline-5-sulfonamide
derivatives as inhibitors of Rho-associated coiled-coil containing protein kinase (ROCK). Due to
the limited availability of public data on 8-Fluoroisoquinoline-5-sulfonamide, this guide
focuses on closely related isoquinoline-5-sulfonamide compounds and compares their potency
with established ROCK inhibitors. The information presented herein is intended to support
research and drug development efforts in the field of ROCK inhibition.

Comparative Efficacy of ROCK Inhibitors

The inhibitory potency of various compounds against ROCK1 and ROCK2 isoforms is a critical
determinant of their potential therapeutic efficacy. The following table summarizes the half-
maximal inhibitory concentration (IC50) and inhibitor constant (Ki) values for several
isoquinoline-5-sulfonamide derivatives and commonly used ROCK inhibitors. Lower values
indicate higher potency.
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Compound Target IC50 (nM) Ki (nM)
Isoquinoline-5-
sulfonamide
Derivatives
LASSBIi0-2065 (N-
o ROCK1 3100
methylated derivative)
ROCK2 3800
Established ROCK
Inhibitors
Fasudil (HA-1077) ROCK1 10700[1] 330[2]
ROCK2 1900[1][3] 158[2]
Ripasudil (K-115) ROCK1 51[4][5][6]
ROCK2 19[4][5][6]
Netarsudil (AR-13324) ROCK1 1[7]
ROCK2 1[7]
Y-27632 ROCK1 140-220[8][9] 220[10][11]
ROCK2 140-220[8][9] 300[10][11]

Signaling Pathway

The diagram below illustrates the central role of ROCK in intracellular signaling. Activated by

the small GTPase RhoA, ROCK phosphorylates numerous downstream substrates, leading to

the regulation of actin cytoskeleton dynamics, cell adhesion, and motility.
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RNOA-GTP 8-Fluoroisoquinoline-5-sulfonamide

& Similar Compounds

Phosphorylates

LIM Kinase Phosphorylates [SYISeAEEEEEES:

7
7
7

[nhibits /,//Dephosphorylates

7
7
L i

Myosin Light Chain (MLC)

\
\Depolymerizes/Promotes
\

Actin Stress Fibers
Cell Contraction
Cell Motility

Click to download full resolution via product page
Caption: Simplified ROCK Signaling Pathway and Point of Inhibition.

Experimental Protocols

The following are detailed methodologies for key experiments used to assess the efficacy of
ROCK inhibitors.

Biochemical ROCK Inhibition Assay

This assay quantifies the direct inhibitory effect of a compound on ROCK kinase activity.
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Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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